Cas no 154461-38-8 (Pentanoic acid,4-[(1-oxo-7-phenylheptyl)amino]-5-[[4-(phenylmethyl)phenyl]thio]-, (4S)-)
154461-38-8 structure
Product Name:Pentanoic acid,4-[(1-oxo-7-phenylheptyl)amino]-5-[[4-(phenylmethyl)phenyl]thio]-, (4S)-
CAS No:154461-38-8
MF:C31H37NO3S
MW:503.695387601852
CID:144035
PubChem ID:1709
Update Time:2025-04-19
Pentanoic acid,4-[(1-oxo-7-phenylheptyl)amino]-5-[[4-(phenylmethyl)phenyl]thio]-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid,4-[(1-oxo-7-phenylheptyl)amino]-5-[[4-(phenylmethyl)phenyl]thio]-, (4S)-
- AR-C 67047MI
- (S)-5-((4-benzylphenyl)thio)-4-(7-phenylheptanamido)pentanoic acid
- SCHEMBL5595502
- (1R,2S)-2-amino-cyclopentanecarboxylic acid methyl ester
- 5-(4-benzylphenyl)sulfanyl-4-(7-phenylheptanoylamino)pentanoic acid
- 154461-38-8
- Fpl 67047XX
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- Inchi: 1S/C31H37NO3S/c33-30(16-10-2-1-5-11-25-12-6-3-7-13-25)32-28(19-22-31(34)35)24-36-29-20-17-27(18-21-29)23-26-14-8-4-9-15-26/h3-4,6-9,12-15,17-18,20-21,28H,1-2,5,10-11,16,19,22-24H2,(H,32,33)(H,34,35)
- InChI Key: BLFSPSZATDQQMK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CC1C=CC=CC=1)CC(CCC(=O)O)NC(CCCCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 503.24961
- Monoisotopic Mass: 503.249
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 17
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.7A^2
- XLogP3: 7.5
Experimental Properties
- Density: 1.16
- Boiling Point: 730.7°C at 760 mmHg
- Flash Point: 395.7°C
- Refractive Index: 1.607
- PSA: 66.4
Pentanoic acid,4-[(1-oxo-7-phenylheptyl)amino]-5-[[4-(phenylmethyl)phenyl]thio]-, (4S)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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